Cas no 391222-22-3 (N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide)

• Product Name: N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide
• CAS No: 391222-22-3
• MF: C₂₁H₁₈N₂OS
• MW: 346.445423603058
• CID: 6221493
• PubChem ID: 4155825
• Update Time: 2025-10-28

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide
• N-(3-cyano-6-methyl-4,5,6,7-tetrahydrobenzo[b]thiophen-2-yl)-2-naphthamide
• AKOS002517651
• F0161-0062
• Oprea1_256436
• AB00666942-01
• 391222-22-3

• Inchi： 1S/C21H18N2OS/c1-13-6-9-17-18(12-22)21(25-19(17)10-13)23-20(24)16-8-7-14-4-2-3-5-15(14)11-16/h2-5,7-8,11,13H,6,9-10H2,1H3,(H,23,24)
• InChI Key： VFVWBOJOBFISTR-UHFFFAOYSA-N
• SMILES： S1C(=C(C#N)C2=C1CC(C)CC2)NC(C1C=CC2C=CC=CC=2C=1)=O

Computed Properties

• Exact Mass: 346.11398438g/mol
• Monoisotopic Mass: 346.11398438g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 2
• Complexity: 555
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6
• Topological Polar Surface Area: 81.1Ų

Additional information on N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide

Introduction to N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide (CAS No. 391222-22-3)

N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide (CAS No. 391222-22-3) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense research interest. The unique structural features of this molecule, including its benzothiophene and naphthalene moieties, contribute to its potential as a lead compound in the development of novel therapeutic agents.

The chemical structure of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide is characterized by a benzothiophene ring system substituted with a cyano group at the 3-position and a methyl group at the 6-position. The tetrahydropyran ring fused to the benzothiophene moiety enhances the compound's complexity and diversity, which is often exploited in medicinal chemistry to modulate biological activity. The naphthalene carboxamide group at the other end of the molecule introduces a polar functional group that can interact with biological targets, thereby influencing the compound's pharmacological properties.

In recent years, there has been a surge in research focused on identifying and developing new molecular entities with therapeutic potential. N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide has emerged as a compound of interest due to its structural novelty and preliminary biological activity. Studies have suggested that this molecule may exhibit properties relevant to various therapeutic areas, including oncology, inflammation, and central nervous system disorders. The benzothiophene scaffold is particularly noteworthy in medicinal chemistry, as it is known to be a privileged structure in drug discovery, often associated with bioactivity and selectivity.

The synthesis of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide represents a significant achievement in organic chemistry. The multi-step synthetic route involves strategic functionalization of the benzothiophene core and subsequent coupling with the naphthalene carboxamide moiety. Advanced synthetic techniques have been employed to ensure high yield and purity, which are crucial for subsequent biological evaluation. The development of efficient synthetic methodologies not only facilitates the production of this compound but also provides insights into potential modifications that could enhance its pharmacological profile.

Recent advancements in computational chemistry have further propelled the study of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yl)naphthalene-2-carboxamide. Molecular modeling studies have been conducted to predict its binding interactions with potential biological targets. These studies have provided valuable insights into the compound's mode of action and have guided the design of more potent derivatives. The integration of computational tools with experimental data has become an indispensable approach in modern drug discovery, allowing for rapid screening and optimization of candidate molecules.

The biological evaluation of N-(3-cyano-6-methyl-4,5,6,7-tetrahydro-1-benzothiophen-2-yli)naphthalene carboxamide has revealed promising activities in several in vitro assays. Initial studies have demonstrated its ability to modulate key enzymes and receptors involved in disease pathways. For instance, preliminary data suggest that this compound may exhibit inhibitory effects on enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are implicated in inflammation and pain management. Additionally, its interaction with other targets relevant to central nervous system disorders has been explored.

The pharmacokinetic properties of N-(3-cyano -6-methyl -4 ,5 ,6 ,7 -tetrahydro -1 -benzothiophen -2 -yl ) < b >naphthal ene - 2 -carboxamide b > are also under investigation to assess its suitability for therapeutic use. Studies are being conducted to determine its absorption distribution metabolism excretion (ADME) profile using both in vitro and in vivo models. Understanding these pharmacokinetic parameters is essential for optimizing drug delivery systems and ensuring that the compound reaches its target site at effective concentrations.

The potential therapeutic applications of N-(3-cyano -6-methyl -4 ,5 ,6 ,7 -tetrahydro -1 -benzothiophen -2 -yl ) < b >naphthal ene - 2 -carboxamide b > are vast and varied. Given its structural complexity and preliminary biological activity profile， this compound holds promise for treating a range of conditions， from chronic inflammatory diseases to neurodegenerative disorders。 The benzothiophene moiety， known for its versatility in medicinal chemistry， is particularly well-suited for designing molecules that can interact selectively with biological targets.

In conclusion， N-(N-(3-cyano--6--methyl--4--5--6--7--tetrahyd ro--1--benz oth ioph ene -- 2 -- yl )naph th al ene -- 2 -- car box amide) (CAS No. 391222--22--3) is a compelling molecule with significant potential in pharmaceutical research。 Its unique structure， combined with promising biological activities， makes it an attractive candidate for further development。 As research continues， it is anticipated that this compound will contribute valuable insights into drug design and lead to novel therapeutic interventions for various diseases.